(E)-N-(4-fluorophenyl)-4-((2-phenylvinylsulfonamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-[[[(E)-2-phenylethenyl]sulfonylamino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C21H24FN3O3S/c22-19-6-8-20(9-7-19)24-21(26)25-13-10-18(11-14-25)16-23-29(27,28)15-12-17-4-2-1-3-5-17/h1-9,12,15,18,23H,10-11,13-14,16H2,(H,24,26)/b15-12+
• InChI Key: PUZVYXDZXZSTHE-NTCAYCPXSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C=CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)F
• Isomeric SMILES: C1CN(CCC1CNS(=O)(=O)/C=C/C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C21H24FN3O3S
• Molecular Weight: 417.5 g/mol

Description

(E)-N-(4-fluorophenyl)-4-((2-phenylvinylsulfonamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H24FN3O3S and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications

Role in Modulating Pharmacologically Relevant Properties

One notable application involves the investigation of N-alkyl-piperidine-2-carboxamides, where selective fluorination of the n-propyl and n-butyl side chains has been studied. This research aims to understand how fluorination affects basicity, lipophilicity, solubility, and metabolic stability of these compounds. Such modifications are crucial for designing local anesthetics like ropivacaine and levobupivacaine, potentially leading to compounds with improved pharmacokinetic profiles and therapeutic indices (Vorberg et al., 2016).

Contribution to PET Radioligand Development

Another significant application is in the development of positron emission tomography (PET) radioligands. For example, carbon-11-labeled carboxamide derivatives have been synthesized as potential PET radioligands for imaging dopamine D3 receptors. These derivatives, including (E)-4-fluoro-N-(4-(4-(2-[(11)C]methoxyphenyl)piperazin-1-yl)butyl)cinnamoylamide, are crucial for understanding and diagnosing various neurological conditions by targeting specific receptors in the brain (Gao et al., 2008).

Enhancing Visualization of Brain Receptors

Furthermore, studies on fluorine-18-labeled 5-HT1A antagonists reveal the potential for improving the visualization of serotonin receptors in the brain. The synthesis of fluorinated derivatives of WAY 100635, such as N-{2-[4-(2-methoxyphenyl)piperazino]ethyl}-N-(2-pyridyl)cyclohexanecarboxamide, underscores the importance of chemical modifications for developing more effective imaging agents. These compounds are essential for researching and diagnosing mental health disorders by providing clearer images of serotonin receptors (Lang et al., 1999).